Cas no 1260850-80-3 (1-(2-chloro-4-fluorophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2-chloro-4-fluorophenyl)cyclobutane-1-carbonitrile
• CAS No: 1260850-80-3
• MF: C₁₁H₉ClFN
• MW: 209.647265195847
• MDL: MFCD11036686
• CID: 4565586
• PubChem ID: 63035266
• Update Time: 2025-10-25

1-(2-chloro-4-fluorophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-4-fluorophenyl)cyclobutanecarbonitrile
• Cyclobutanecarbonitrile, 1-(2-chloro-4-fluorophenyl)-
• 1-(2-Chloro-4-fluorophenyl)cyclobutane-1-carbonitrile
• 1-(2-chloro-4-fluorophenyl)cyclobutane-1-carbonitrile

• MDL： MFCD11036686
• Inchi： 1S/C11H9ClFN/c12-10-6-8(13)2-3-9(10)11(7-14)4-1-5-11/h2-3,6H,1,4-5H2
• InChI Key： KOFIWRGELJIVMD-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2Cl)(C#N)CCC1

Additional information on 1-(2-chloro-4-fluorophenyl)cyclobutane-1-carbonitrile

Professional Introduction to Compound with CAS No 1260850-80-3 and Product Name 1-(2-chloro-4-fluorophenyl)cyclobutane-1-carbonitrile

Compound with the CAS number 1260850-80-3 and the product name 1-(2-chloro-4-fluorophenyl)cyclobutane-1-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a cyclobutane ring substituted with a carbonitrile group and an aromatic ring bearing both chloro and fluoro substituents. These specific functional groups contribute to the compound's distinct chemical properties, making it a valuable candidate for further exploration in synthetic chemistry and biological evaluation.

The presence of the chloro and fluoro substituents on the aromatic ring is particularly noteworthy, as these elements are well-documented for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered binding affinity to biological targets. The incorporation of these substituents into the structure of 1-(2-chloro-4-fluorophenyl)cyclobutane-1-carbonitrile suggests that this compound may exhibit favorable pharmacological characteristics, making it a promising candidate for further investigation.

The carbonitrile group at the position 1 of the cyclobutane ring introduces a polar and electron-withdrawing moiety, which can influence the overall reactivity and solubility of the compound. This group is often utilized in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding or coordinate covalent bonds. The combination of these structural features makes 1-(2-chloro-4-fluorophenyl)cyclobutane-1-carbonitrile a versatile scaffold for designing novel therapeutic agents.

In the context of current research, there has been substantial progress in understanding the role of structural motifs like cyclobutanes in drug design. Cycloalkanes, particularly cyclobutanes, are known for their rigid conformational constraints, which can enhance binding affinity and selectivity towards biological targets. The cyclobutane ring in 1-(2-chloro-4-fluorophenyl)cyclobutane-1-carbonitrile provides a stable framework that can be further modified to optimize pharmacological properties. Recent studies have demonstrated that cycloalkyl-containing compounds often exhibit improved pharmacokinetic profiles, including increased oral bioavailability and reduced metabolic clearance.

The aromatic ring substituted with both chloro and fluoro groups is another critical feature that contributes to the compound's potential therapeutic value. The electronic effects of these substituents can significantly influence the reactivity and interactions of the molecule with biological targets. For instance, the electron-withdrawing nature of fluorine can enhance binding interactions through dipole-dipole interactions or by modulating hydrogen bonding patterns. Similarly, the chloro group can participate in halogen bonding or polar interactions, further enhancing binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of molecules with high accuracy. These computational tools have been instrumental in designing and optimizing structures like 1-(2-chloro-4-fluorophenyl)cyclobutane-1-carbonitrile for specific biological targets. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can identify key interactions between the compound and potential drug targets, such as enzymes or receptors. This approach has led to the identification of novel lead compounds with improved pharmacological properties.

The synthesis of complex molecules like 1-(2-chloro-4-fluorophenyl)cyclobutane-1-carbonitrile requires sophisticated synthetic strategies that exploit modern organic chemistry techniques. The introduction of fluorine into organic molecules is particularly challenging due to its low reactivity and high electronegativity. However, recent developments in fluorination methods have made it possible to incorporate fluorine atoms into complex structures with high efficiency. These advancements have opened up new possibilities for designing fluorinated pharmaceuticals with enhanced therapeutic efficacy.

The potential applications of 1-(2-chloro-4-fluorophenyl)cyclobutane-1-carbonitrile extend across various therapeutic areas. Given its structural features, this compound may exhibit activity against a range of biological targets, including enzymes involved in disease pathways or receptors associated with neurological disorders. The rigid conformation provided by the cyclobutane ring can enhance binding selectivity, while the presence of fluorine and chloro substituents can modulate pharmacokinetic properties. These features make it a promising candidate for further exploration in drug discovery programs.

In conclusion, compound with CAS number 1260850-80-3, known as 1-(2-chloro-4-fluorophenyl)cyclobutane-1-carbonitrile, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including a cyclobutane ring substituted with a carbonitrile group and an aromatic ring bearing both chloro and fluoro substituents, make it a versatile scaffold for designing novel therapeutic agents. Recent research has highlighted the importance of structural motifs like cyclobutanes and fluorinated aromatic rings in drug design due to their ability to enhance binding affinity and selectivity towards biological targets.

As computational chemistry tools continue to evolve, researchers will be able to design and optimize more complex molecules like 1-(2-chloro-4-fluorophenyl)cycлобутанecарбонитрил с CAS номером 1260850-80-3 with greater efficiency. The synthesis of fluorinated compounds remains a challenging but rewarding area of research, offering new opportunities for developing innovative pharmaceuticals. With ongoing advancements in synthetic methodologies and computational techniques, it is anticipated that compounds like this will play an increasingly important role in future drug discovery efforts.